3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one

• IUPAC Name: 3,3-dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one
• InChI: InChI=1S/C12H23NO/c1-10-6-5-7-13(9-10)11(14)8-12(2,3)4/h10H,5-9H2,1-4H3
• InChI Key: RZIHYGLXGZVMEK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CC(C)(C)C
• Molecular Formula: C12H23NO
• Molecular Weight: 197.32 g/mol

Description

3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one is an organic compound with a complex structure that includes a piperidine ring and a butanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one typically involves multiple steps. One common method starts with the reaction of 3-methylpiperidine with a suitable ketone precursor under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control the reaction parameters precisely. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization are common to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide to convert the compound into its corresponding oxidized forms.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as halides, amines, and alcohols under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in its biological effects. The compound’s structure allows it to bind to these targets and modulate their activity, leading to the observed effects .

Comparison with Similar Compounds

Similar Compounds

• 3,3-Dimethyl-1-(3-pyridinyl)butan-2-one
• 3,3-Dimethyl-1-(3-methylpiperazin-1-yl)butan-1-one
• 3,3-Dimethyl-1-(1H-1,2,4-triazole-1-yl)butan-2-One

Uniqueness

3,3-Dimethyl-1-(3-methylpiperidin-1-yl)butan-1-one is unique due to its specific structural features, which confer distinct chemical and biological properties.